Cas no 147494-66-4 (Benzoic acid, 2-amino-6-chloro-4-methyl-, methyl ester)

Benzoic acid, 2-amino-6-chloro-4-methyl-, methyl ester structure
147494-66-4 structure
Product Name:Benzoic acid, 2-amino-6-chloro-4-methyl-, methyl ester
CAS No:147494-66-4
MF:C9H10ClNO2
MW:199.634201526642
CID:3772525
PubChem ID:18929874
Update Time:2025-04-22

Benzoic acid, 2-amino-6-chloro-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-amino-6-chloro-4-methyl-, methyl ester
    • SCHEMBL8574153
    • methyl 2-amino-6-chloro-4-methylbenzoate
    • DTXSID901277162
    • 147494-66-4
    • Inchi: 1S/C9H10ClNO2/c1-5-3-6(10)8(7(11)4-5)9(12)13-2/h3-4H,11H2,1-2H3
    • InChI Key: VHNHLONMLIJPAE-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=CC(=C1C(=O)OC)N

Computed Properties

  • Exact Mass: 199.0400063g/mol
  • Monoisotopic Mass: 199.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52.3Ų
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